IHR-SAHA
Overview
Description
IHR-SAHA is a dual SMO-HDAC antagonist, retaining similar specificity for SAHA-targeted HDACs. IHR-SAHA disables deviant Hedgehog signaling and prevents GLI binding to DNA.
Scientific Research Applications
Public Engagement in Health Research
The paper by Bhatia (2020) emphasizes the importance of public engagement in containing pandemics like COVID-19. It discusses how technology-driven interventions, as outlined in the International Health Regulations of 2005 (IHR-2005), have been preferred over strengthening community engagement in combating health emergencies (Bhatia, 2020).
Holistic Research Strategies
Morawski (1986) details the establishment and objectives of Yale's Institute of Human Relations (IHR), highlighting its integrated, synthetic science approach. This approach aims to transcend disciplinary boundaries and emphasizes unification over specialization in scientific research (Morawski, 1986).
Optimization Algorithms in Research
Liu Huazhang (2007) introduces the Iterative Holographic Research Strategy (IHRS), a novel optimization algorithm for multidimensional continuous systems. This methodology could have applications in various scientific research fields, including the estimation of kinetic parameters in chemical reactions (Liu Huazhang, 2007).
Implementing Health Regulations
A 2019 study discusses the challenges India faces in meeting the International Health Regulations standards. It emphasizes the importance of developing surveillance, response, and preparedness capacities to improve public health outcomes (Author Unknown, 2019).
Technology in Health Responses
Bhatia and Abraham (2020) discuss the role of technology, including information and communication technologies, in enhancing responses to health emergencies under the framework of IHR (2005). This highlights the role of technological advancements in improving health outcomes during pandemics (Bhatia & Abraham, 2020).
Ecological and Climatic Research
Dass et al. (2021) and Gairola et al. (2013) focus on ecological and climatic research in the Indian Himalayan Region (IHR), discussing methods like springshed monitoring and high-resolution satellite remote sensing. These studies emphasize the importance of advanced methodologies in understanding environmental changes and biodiversity (Dass et al., 2021); (Gairola et al., 2013).
Syndromic Surveillance
May et al. (2009) discuss the application of syndromic surveillance in developing settings. This approach uses pre-diagnostic information for early detection of outbreaks, demonstrating its feasibility in various global health contexts (May et al., 2009).
properties
Product Name |
IHR-SAHA |
|---|---|
Molecular Formula |
C28H27Cl3N4O5 |
Molecular Weight |
605.9 |
IUPAC Name |
N1-(4-Chloro-3-((4-(2,5-dichlorobenzamido)phenyl)carbamoyl)phenyl)-N8-hydroxyoctanediamide |
InChI |
InChI=1S/C28H27Cl3N4O5/c29-17-7-13-23(30)21(15-17)27(38)33-18-8-10-19(11-9-18)34-28(39)22-16-20(12-14-24(22)31)32-25(36)5-3-1-2-4-6-26(37)35-40/h7-16,40H,1-6H2,(H,32,36)(H,33,38)(H,34,39)(H,35,37) |
InChI Key |
UMHLABRHRMBWTO-UHFFFAOYSA-N |
SMILES |
O=C(NC1=CC=C(Cl)C(C(NC2=CC=C(NC(C3=CC(Cl)=CC=C3Cl)=O)C=C2)=O)=C1)CCCCCCC(NO)=O |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
IHR-SAHA ; IHRSAHA ; IHR SAHA |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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